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Compound of Interest

Compound Name: 2-Phenylpropyl acetate

Cat. No.: B078525

An In-depth Technical Guide on the Core Chemical Properties and Structure of 2-
Phenylpropyl Acetate

This technical guide provides a comprehensive overview of the chemical properties and
structure of 2-phenylpropyl acetate, a compound of interest for researchers, scientists, and
professionals in drug development and fragrance chemistry. This document summarizes key
quantitative data, outlines experimental contexts, and provides structural visualizations.

Introduction

2-Phenylpropyl acetate is an organic compound classified as an ester.[1] It is recognized for

its characteristic fresh-floral, powerful, and fruity-green aroma, which is more delicate than that
of phenylethyl acetate and reminiscent of hyacinth and lilac.[1] This aromatic profile has led to

its use as a fragrance ingredient.[2] It is a member of the benzene family of compounds.[1]

Chemical Structure

The structural identity of 2-phenylpropyl acetate is defined by the following identifiers:
o |[UPAC Name: 2-phenylpropyl acetate

e SMILES:CC(COC(=0)C)C1=CC=CC=C1[3]

e INChl:InChl=1S/C11H1402/c1-9(8-13-10(2)12)11-6-4-3-5-7-11/h3-7,9H,8H2,1-2H3[3]
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e InChiKey:RVPTTWAAIKMYAH-UHFFFAOYSA-N[3]
The following diagram illustrates the 2D chemical structure of 2-phenylpropyl acetate.
Caption: 2D structure of 2-phenylpropyl acetate.

Physicochemical Properties

A summary of the key physicochemical properties of 2-phenylpropyl acetate is presented in
the table below.

Property Value Source(s)
Molecular Formula C11H1402 [3B1141[5]
Molecular Weight 178.228 g/mol [4]
Appearance Colorless liquid [1][5]
Boiling Point 240 °C at 760 mmHg [4]

Density 1.012 g/cm3 [4]

Flash Point 99.1 °C [4]
Refractive Index 1.496 [4]

Vapor Pressure 0.0389 mmHg at 25°C [4]

Almost insoluble in water;

soluble in alcohol; miscible

Solubility o _ _ [1]
with oils; fairly soluble in
propylene glycol.

LogP 2.35320 [4]

Experimental Protocols

While detailed experimental protocols for the synthesis of 2-phenylpropyl acetate are not
extensively described in the provided search results, some insights into its formation and
analysis can be gleaned.
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Metabolic Synthesis:

One study noted the asymmetric hydrolysis of racemic hydratropic acetate by Bacillus subtilis
var. niger.[1] This enzymatic process yielded (+)-2-phenylpropyl acetate and (—)-2-
phenylpropanol, indicating a potential biosynthetic route.[1]

Chemical Synthesis:

A patent describes a synthesis method involving the Friedel-Crafts alkylation of benzene with
methyl allyl acetate, catalyzed by anhydrous aluminum trichloride.[6] However, this method
appears to produce a related compound, (2-methyl-2-phenylpropyl) acetate, and is noted to be
difficult to control, with actual yields around 55% and purity of approximately 85%.[6] It is
crucial to distinguish this from the synthesis of 2-phenylpropyl acetate.

Analytical Methods:

A method for the analysis of acetate based on alkylation to its propyl derivative and subsequent
gas chromatography-mass spectrometry (GC-MS) has been developed.[7] While not specific to
2-phenylpropyl acetate, this protocol for acetate quantification could be adapted for related
analytical procedures. The general steps involve:

o Sample Preparation: Addition of an internal standard, 1-propanol, pyridine, and sodium
hydroxide to the sample.

o Derivatization: Initiation of the reaction with methyl chloroformate (MCF) under basic
conditions. 1-propanol acts as a coupling reagent to produce the propyl-acetate derivative.

e GC-MS Analysis: Injection of the derivatized sample into a GC-MS system for separation and
quantification.[7]

The following diagram illustrates a generalized workflow for the chemical analysis of acetate
compounds.

Sample Preparation Alkylation Derivatization with MCF Injection GC-MS Analysis Quantification Data Interpretation

Click to download full resolution via product page
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Caption: Generalized analytical workflow for acetate compounds.

Biological Activity and Toxicity

2-Phenylpropyl acetate is primarily recognized for its application as a fragrance ingredient.[2]
A toxicological and dermatological review has been conducted on its use in this capacity.[2]

The acute toxicity of 2-phenylpropyl acetate has been evaluated in animal studies. The acute
oral LD50 value in rats was reported as 4.3 g/kg, and the acute dermal LD50 in rabbits was
found to be greater than 5 g/kg.[5] According to one source, it is not classified as a hazardous
substance or mixture under Regulation (EC) No. 1272/2008.[4]

Distinction from (2-methyl-2-phenylpropyl) acetate

It is important to differentiate 2-phenylpropyl acetate from a structurally similar compound, (2-
methyl-2-phenylpropyl) acetate. The latter has the chemical formula C12H1602 and a
molecular weight of 192.25 g/mol .[8][9] (2-methyl-2-phenylpropyl) acetate is utilized as a
solvent and surfactant and is an intermediate in the synthesis of the antihistamine
Fexofenadine.[8][10] The physical and chemical properties of these two compounds are distinct
and they should not be confused.

The logical relationship between these two compounds is illustrated below.

Phenylpropyl Acetate Isomers

2-Phenylpropyl Acetate
(C11H1402)
AN

is a is a

Fragrance Ingredient / Chemical Intermediate

Click to download full resolution via product page

Caption: Isomeric relationship and application context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b078525?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

